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Despite the significant interest in the quinoline scaffold as a privileged structure in drug

discovery, a comprehensive review of scientific literature and chemical databases reveals a

notable absence of specific data on the medicinal chemistry applications of 8-Methylquinolin-
2-amine. While numerous studies explore the synthesis and biological activities of a wide array

of substituted quinoline derivatives, the specific isomer, 8-Methylquinolin-2-amine, remains

largely uncharacterized in the public domain. Consequently, detailed application notes,

experimental protocols, and quantitative biological data for this particular compound are not

available at this time.

The quinoline core is a cornerstone in the development of therapeutic agents, with derivatives

demonstrating a broad spectrum of pharmacological activities, including anticancer,

antimicrobial, anti-inflammatory, and antimalarial properties.[1][2][3] The biological effects of

these compounds are often finely tuned by the nature and position of substituents on the

quinoline ring.

General synthetic strategies for 2-aminoquinolines are well-established and typically involve

cyclization reactions of appropriately substituted anilines or amination of pre-formed quinoline

rings.[4][5][6] For instance, the synthesis of 2-aminoquinoline derivatives can be achieved

through methods like the Vilsmeier-Haack formylation of N-arylacetamides followed by

cyclization and amination.[4] However, specific experimental protocols for the targeted

synthesis of 8-Methylquinolin-2-amine are not explicitly detailed in the surveyed literature.
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Similarly, while extensive research has been conducted on the biological evaluation of various

2-aminoquinoline analogs, this has not extended to the 8-methyl substituted variant. For

example, studies on other substituted 2-aminoquinolines have identified compounds with

potent antifungal activity.[7] The structurally related 8-aminoquinoline scaffold is a well-known

pharmacophore, particularly in the development of antimalarial drugs like primaquine and

tafenoquine.[8] Derivatives of 8-aminoquinoline have also been explored as fluorescent probes

for metal ions and as components of potential anticancer and antiviral agents.[9][10]

PubChem, a comprehensive database of chemical molecules and their activities, contains

entries for related compounds such as 8-Methylquinoline, 2-Methyl-8-aminoquinoline, and 7-

methylquinolin-8-amine.[11][12][13] These entries provide basic physicochemical data and

hazard information but lack any associated biological activity data or links to medicinal

chemistry studies for 8-Methylquinolin-2-amine itself.

In conclusion, the application of 8-Methylquinolin-2-amine in medicinal chemistry represents

an unexplored area of research. There is a clear lack of published data regarding its synthesis,

biological activity, quantitative metrics such as IC50 or EC50 values, and its mechanism of

action or associated signaling pathways. Therefore, it is not possible to provide the detailed

Application Notes and Protocols as requested for this specific compound. Further research

would be required to synthesize and evaluate 8-Methylquinolin-2-amine to determine its

potential utility in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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